Cas no 2138019-76-6 (Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl-)

• Product Name: Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl-
• CAS No: 2138019-76-6
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5298855
• Update Time: 2025-05-18

Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl-

• Inchi： 1S/C12H24N2O/c1-9-6-13-7-10(2)12(9)14-4-5-15-11(3)8-14/h9-13H,4-8H2,1-3H3
• InChI Key： OXWBRGWVLZQSIS-UHFFFAOYSA-N
• SMILES： N1(C2C(C)CNCC2C)CCOC(C)C1

Additional information on Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl-

Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- (CAS No. 2138019-76-6): A Comprehensive Overview

Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138019-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the morpholine class of heterocyclic amines, characterized by its unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- features a morpholine ring substituted with a 3,5-dimethyl-4-piperidinyl group at the fourth position and a methyl group at the second position. This particular configuration imparts distinct electronic and steric properties to the molecule, making it a versatile building block for drug discovery and medicinal chemistry applications. The presence of both dimethyl and methyl substituents enhances the compound's reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- due to its structural similarity to known bioactive compounds. Research studies have demonstrated its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases. One notable area of investigation has been its application in developing small-molecule inhibitors for enzymatic pathways involved in inflammation and cancer progression.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- and biological macromolecules. These studies have revealed that the compound can effectively bind to specific pockets on target proteins, modulating their activity and potentially leading to therapeutic effects. For instance, preliminary findings suggest that derivatives of this compound may exhibit inhibitory properties against kinases and other enzymes implicated in tumor growth and metastasis.

The synthesis of Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and cyclization processes, to construct the desired molecular framework. The use of advanced catalytic systems has further optimized these synthetic routes, making them more efficient and scalable for industrial applications.

The pharmacokinetic profile of Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- is another critical aspect that has been extensively studied. Preclinical data indicate that the compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Additionally, its metabolic stability suggests that it can be processed by the body without significant degradation before reaching its target site of action.

In conclusion, Morpholine, 4-(3,5-dimethyl-4-piperidinyl)-2-methyl- (CAS No. 2138019-76-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs targeting complex diseases.